Cas no 15569-85-4 (rac-Cotinine)

• Product Name: rac-Cotinine
• CAS No: 15569-85-4
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 121066
• PubChem ID: 408
• Update Time: 2025-10-23

rac-Cotinine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,1-methyl-5-(3-pyridinyl)-
• 1-Methyl-5-(3-pyridinyl)-2-pyrrolidinone
• rac Cotinine
• RAC-COTININE
• 1-methyl-5-pyridin-3-yl-pyrrolidin-2-one
• NCGC00093739-04
• CHEMBL664
• NCGC00093739-10
• HMS3393A15
• 15569-85-4
• 1-methyl-5-pyridin-3-ylpyrrolidin-2-one
• 66269-66-7
• NCGC00093739-07
• FT-0665183
• 2-Pyrrolidinone, 1-methyl-5-(3-pyridinyl)-, (S)-
• 1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one
• AKOS026750058
• 350818-68-7
• (+/-)-Cotinine
• PB32127
• DTXSID6047577
• NCGC00015249-02
• NCGC00093739-02
• NCGC00093739-09
• LS-13784
• 2-Pyrrolidinone, 1-methyl-5-(3-pyridinyl)-
• FT-0665184
• NCGC00093739-03
• CHEBI:182609
• CONTININE-2,4,5,6-D4 (PYRIDINE-D4)
• NSC_21906
• BP-21994
• FT-0665181
• NCGC00094632-01
• NCGC00093739-06
• HMS3370B20
• NS00075577
• NCGC00093739-05
• FT-0665182
• (-)-Cotinine;(S)-Cotinine;NIH-10498
• J-009215
• FT-0695369
• BDBM82069
• UIKROCXWUNQSPJ-UHFFFAOYSA-N
• CAS_21906
• SB10317
• NCGC00015249-03
• FT-0624074
• SCHEMBL49061
• COTININE(15% OF THE DOSE)
• NCGC00094632-02
• NCGC00093739-01
• DB-070947
• S-(-)-Cotinine
• rac-Cotinine

• Inchi： 1S/C10H12N2O/c1-12-9(4-5-10(12)13)8-3-2-6-11-7-8/h2-3,6-7,9H,4-5H2,1H3
• InChI Key： UIKROCXWUNQSPJ-UHFFFAOYSA-N
• SMILES： O=C1CCC(C2C=NC=CC=2)N1C

Computed Properties

• Exact Mass: 176.09500
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 48-50°C
• Boiling Point: 316.0±0.0 °C at 760 mmHg
• Flash Point: 166.7±25.9 °C
• Refractive Index: 1.555
• Solubility: Chloroform (Slightly) , Dichloromethane (Slightly), Ethanol (Slightly), Methanol
• Stability/Shelf Life: Temperature Sensitive and Hygroscopic
• PSA: 33.20000
• LogP: 1.31280
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

rac-Cotinine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Hygroscopic, -20°C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines

Additional information on rac-Cotinine

Comprehensive Overview of rac-Cotinine (CAS No. 15569-85-4): Properties, Applications, and Research Insights

rac-Cotinine (CAS No. 15569-85-4) is a racemic mixture of cotinine, a major metabolite of nicotine. This compound has garnered significant attention in biomedical research due to its unique pharmacological properties and potential therapeutic applications. Unlike nicotine, rac-Cotinine exhibits a milder psychoactive profile, making it a subject of interest in studies related to smoking cessation, neurodegenerative diseases, and even mental health.

The chemical structure of rac-Cotinine features a pyrrolidine ring attached to a pyridine moiety, which contributes to its stability and bioavailability. With a molecular formula of C₁₀H₁₂N₂O, this compound is often utilized as a biomarker for nicotine exposure in clinical and forensic settings. Researchers are increasingly exploring its role in modulating neurotransmitter systems, particularly in the context of cognitive enhancement and neuroprotection.

One of the most searched questions about rac-Cotinine is its potential role in smoking cessation therapies. Studies suggest that cotinine may help reduce nicotine cravings without the addictive side effects of nicotine itself. This aligns with the growing demand for natural alternatives to traditional smoking cessation aids, such as nicotine patches or gums. Additionally, rac-Cotinine is being investigated for its anti-inflammatory and antioxidant properties, which could have implications for treating conditions like Alzheimer's disease and Parkinson's disease.

In the realm of mental health, rac-Cotinine has shown promise in preclinical studies for its potential to alleviate symptoms of depression and anxiety. This is particularly relevant given the rising global focus on mental wellness and the search for novel therapeutic agents. The compound's ability to cross the blood-brain barrier further enhances its appeal as a candidate for neuropharmacology research.

From a technical standpoint, rac-Cotinine is typically synthesized through the oxidation of nicotine or extracted from tobacco leaves. Its racemic nature means it contains both enantiomers, which may exhibit different biological activities. This aspect is critical for researchers aiming to develop enantiomerically pure formulations for targeted therapies. Analytical techniques such as HPLC and GC-MS are commonly employed to quantify rac-Cotinine in biological samples, underscoring its importance in toxicology and pharmacokinetics.

The safety profile of rac-Cotinine is another area of interest. Unlike nicotine, it does not significantly elevate heart rate or blood pressure, making it a safer compound for research and potential clinical use. However, comprehensive toxicological studies are still needed to fully understand its long-term effects. This cautious approach reflects the broader trend in precision medicine and personalized healthcare, where safety and efficacy are paramount.

In summary, rac-Cotinine (CAS No. 15569-85-4) is a multifaceted compound with wide-ranging implications for biomedical research and therapeutic development. Its unique properties, coupled with the growing body of evidence supporting its benefits, position it as a promising candidate for future innovations in health and wellness. As research continues to unfold, rac-Cotinine may well become a cornerstone in the next generation of neuroactive compounds and biomarkers.